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Compound of Interest

Compound Name: 5-Bromo-3-methyl-2-pentanone

CAS No.: 1115-56-6

Cat. No.: B3213280

Get Quote

A Note on Nomenclature: The topic of "1-Bromo-3-methylpentan-4-one" presents a

nomenclatural ambiguity. According to IUPAC naming conventions, the principal functional

group (in this case, the ketone) should be assigned the lowest possible locant. In a pentanone,

the ketone can only be at position 2 or 3. A "pentan-4-one" would be correctly named as a

pentan-2-one. This guide will, therefore, focus on a structurally related, correctly named isomer,

1-bromo-4-methylpentan-3-one, and its corresponding alkane, 1-bromo-3-methylpentane, to

provide a comprehensive technical overview for researchers, scientists, and drug development

professionals.

Introduction: The Role of Brominated Aliphatics in
Synthesis
Brominated aliphatic compounds are versatile building blocks in organic synthesis. The

presence of a bromine atom introduces a reactive handle for nucleophilic substitution and

organometallic coupling reactions, making these compounds valuable precursors for more

complex molecular architectures. The inclusion of a ketone functionality, as in 1-bromo-4-

methylpentan-3-one, further expands its synthetic utility, allowing for modifications at both the

electrophilic carbonyl carbon and the carbon bearing the bromine. This guide provides a
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detailed exploration of the chemical identity, properties, synthesis, and applications of these

important synthetic intermediates.

Chemical Identity and Synonyms
A clear identification of chemical compounds is crucial for reproducible research. The following

tables summarize the key identifiers and synonyms for 1-bromo-4-methylpentan-3-one and 1-

bromo-3-methylpentane.

Table 1: Chemical Identifiers and Synonyms for 1-Bromo-4-methylpentan-3-one

Identifier Value

IUPAC Name 1-bromo-4-methylpentan-3-one[1]

CAS Number 1379227-14-1[1]

Molecular Formula C6H11BrO[1]

Molecular Weight 179.06 g/mol

InChI Key NHFQFFKFZDTIRI-UHFFFAOYSA-N[1]

Synonyms Enamine-ENAH98522152

Table 2: Chemical Identifiers and Synonyms for 1-Bromo-3-methylpentane

Identifier Value

IUPAC Name 1-bromo-3-methylpentane[2]

CAS Number 51116-73-5[2]

Molecular Formula C6H13Br[2]

Molecular Weight 165.07 g/mol [2]

InChI Key MDCCBJLCTOTLKM-UHFFFAOYSA-N[2][3]

Synonyms
Pentane, 1-bromo-3-methyl-[2][3], 3-methyl-1-

pentylbromide[2]
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Physicochemical Properties
Understanding the physical and chemical properties of a compound is essential for designing

experiments and ensuring safe handling.

Table 3: Physicochemical Properties of 1-Bromo-3-methylpentane

Property Value Source

Boiling Point 146 °C (lit.) [4]

Density 1.134 g/mL at 25 °C (lit.) [4]

Refractive Index n20/D 1.446 (lit.) [4]

Flash Point 113 °F

Water Solubility
Log10 of Water solubility in

mol/l: -2.52
[5]

Octanol/Water Partition

Coefficient
2.817 [5]

Note: Detailed experimental physicochemical data for 1-bromo-4-methylpentan-3-one is not

readily available in public databases. However, its properties can be inferred to be similar to

other brominated ketones of comparable molecular weight.

Synthesis and Reactivity
The synthesis of brominated aliphatics can be achieved through various established methods

in organic chemistry.

Synthesis of 1-Bromo-3-methylpentane
A common route to primary alkyl bromides is from the corresponding alcohol. For 1-bromo-3-

methylpentane, this would involve the bromination of 3-methyl-1-pentanol.

Experimental Protocol: Bromination of 3-methyl-1-pentanol
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Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, place 3-methyl-1-pentanol.

Reagent Addition: Slowly add a brominating agent such as phosphorus tribromide (PBr3) or

hydrobromic acid (HBr) with cooling. The choice of reagent is critical; PBr3 is effective for

converting primary alcohols to alkyl bromides via an SN2 mechanism.[6]

Reaction: The reaction mixture is typically heated to drive the reaction to completion.

Workup: After cooling, the mixture is washed with water, a mild base (e.g., sodium

bicarbonate solution) to neutralize excess acid, and then brine.

Purification: The crude product is dried over an anhydrous salt (e.g., MgSO4) and purified by

distillation.

3-methyl-1-pentanol 1-Bromo-3-methylpentanePBr3 or HBr

Click to download full resolution via product page

Caption: Synthesis of 1-Bromo-3-methylpentane.

Synthesis of 1-bromo-4-methylpentan-3-one
The synthesis of α-bromo ketones can be achieved by the bromination of the corresponding

ketone.

Experimental Protocol: Bromination of 4-methyl-3-pentanone

Reactant Preparation: 4-methyl-3-pentanone is dissolved in a suitable solvent, such as

methanol or acetic acid.

Reagent Addition: A solution of bromine (Br2) in the same solvent is added dropwise with

stirring. The reaction is often carried out at a controlled temperature to minimize side

reactions.

Reaction: The reaction proceeds via an acid- or base-catalyzed enol or enolate intermediate.
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Workup: The reaction is quenched, and the product is extracted with an organic solvent. The

organic layer is washed to remove any remaining reagents and byproducts.

Purification: The product is purified by distillation under reduced pressure. A similar

procedure is well-documented for the synthesis of 1-bromo-3-methyl-2-butanone.[7]

4-methyl-3-pentanone 1-bromo-4-methylpentan-3-oneBr2

Click to download full resolution via product page

Caption: Synthesis of 1-bromo-4-methylpentan-3-one.

Applications in Research and Drug Development
Brominated compounds are valuable intermediates in the synthesis of pharmaceuticals and

other biologically active molecules.[8] The introduction of a bromine atom can influence a

molecule's pharmacokinetic and pharmacodynamic properties.[9]

Scaffold for Heterocycle Synthesis: The bifunctional nature of 1-bromo-4-methylpentan-3-

one (a ketone and an alkyl halide) makes it an excellent starting material for the synthesis of

various heterocyclic compounds.

Precursor for Grignard Reagents: 1-Bromo-3-methylpentane can be readily converted to the

corresponding Grignard reagent, which is a powerful tool for forming new carbon-carbon

bonds.

Fragment-Based Drug Discovery: Small, functionalized molecules like these can be used in

fragment-based screening to identify new lead compounds in drug discovery programs.

Synthesis of Natural Products and Analogs: These compounds can serve as key building

blocks in the total synthesis of natural products or in the creation of analogs with potentially

improved biological activity. For instance, 1-bromo-4-methylpentane has been used in the

synthesis of various organic molecules.[4]

Spectroscopic Characterization
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The structure of these compounds can be unequivocally confirmed using a combination of

spectroscopic techniques.

Table 4: Expected Spectroscopic Data

Technique
1-Bromo-4-methylpentan-
3-one

1-Bromo-3-methylpentane

¹H NMR

Signals corresponding to the

CH3, CH, CH2 adjacent to the

bromine, and CH2 adjacent to

the carbonyl.

Signals for the CH3 groups,

the CH, and the CH2 groups,

with the CH2 adjacent to the

bromine being the most

downfield.

¹³C NMR

A signal for the carbonyl

carbon (~200 ppm), and

signals for the other five

carbon atoms.

Six distinct signals for the six

carbon atoms in the molecule.

IR Spectroscopy

A strong absorption band for

the C=O stretch (around 1715

cm⁻¹).

Absence of a strong carbonyl

peak. Presence of C-H

stretching and bending

vibrations.

Mass Spectrometry

A molecular ion peak and

characteristic isotopic pattern

for bromine (¹⁹Br and ⁸¹Br in

~1:1 ratio). Fragmentation

patterns would include loss of

Br and cleavage adjacent to

the carbonyl group.

Molecular ion peak with the

bromine isotopic pattern.

Fragmentation would involve

the loss of Br and the

formation of stable

carbocations.[10]

Safety and Handling
Both 1-bromo-4-methylpentan-3-one and 1-bromo-3-methylpentane should be handled with

care in a well-ventilated fume hood, with appropriate personal protective equipment (PPE).

Hazards: These compounds are flammable liquids and vapors.[2] They can cause skin and

serious eye irritation, and may cause respiratory irritation.[2]
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Handling: Avoid contact with skin and eyes.[11] Wear protective gloves, clothing, and

eye/face protection. Keep away from heat, sparks, and open flames.[12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][13]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty

of water.[11]

Eye Contact: Rinse with pure water for at least 15 minutes.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a doctor or poison

control center immediately.[11]

Conclusion
While the initially requested "1-Bromo-3-methylpentan-4-one" is based on ambiguous

nomenclature, the exploration of its valid structural isomer, 1-bromo-4-methylpentan-3-one, and

the related alkane, 1-bromo-3-methylpentane, provides significant insight into the chemistry

and utility of brominated aliphatic compounds. Their value as synthetic intermediates is

underscored by their versatile reactivity, which allows for their incorporation into a wide range of

more complex molecules, including those with potential applications in drug development and

materials science. A thorough understanding of their synthesis, properties, and safe handling is

paramount for their effective use in a research setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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